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Compound of Interest

Compound Name: 2-Hydroxy Atorvastatin Lactone-d5

Cat. No.: B018270

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common analytical methods for the quantification
of atorvastatin, a widely prescribed statin for managing hyperlipidemia. We objectively assess
the performance of High-Performance Liquid Chromatography with UV detection (HPLC-UV),
Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and UV-Visible
Spectrophotometry, supported by experimental data to aid in the selection of the most
appropriate assay for your research or clinical needs.

Atorvastatin: Mechanism of Action

Atorvastatin is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the
cholesterol biosynthesis pathway.[1][2] By blocking the conversion of HMG-CoA to mevalonate,
atorvastatin primarily reduces cholesterol synthesis in the liver.[3] This leads to an upregulation
of LDL receptors on hepatic cells, enhancing the clearance of low-density lipoprotein (LDL)
cholesterol from the bloodstream.[1][2] Beyond its lipid-lowering effects, atorvastatin exhibits
pleiotropic effects by modulating various cellular signaling pathways, including the RhoA/ROCK
and PI3K/Akt/mTOR pathways, which are involved in inflammation, cell proliferation, and
survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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